Cas no 2639419-45-5 (2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid)

• Product Name: 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid
• CAS No: 2639419-45-5
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5651857
• PubChem ID: 165897565
• Update Time: 2025-05-22

2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782201
• 2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}methyl)furan-3-carboxylic acid
• 2639419-45-5
• 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid

• Inchi： 1S/C19H21NO5/c21-18(22)16-8-11-24-17(16)12-14-6-9-20(10-7-14)19(23)25-13-15-4-2-1-3-5-15/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,21,22)
• InChI Key： HVBJCKQAEJJCSB-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1CC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80Ų

Additional information on 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid

2-({1-(Benzyloxy)Carbonylpiperidin-4-Yl}Methyl)Furan-3-Carboxylic Acid: A Comprehensive Overview

CAS No 2639419-45-5, commonly referred to as 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a furan ring, a piperidine moiety, and a benzyloxy group, which collectively contribute to its versatile chemical properties. The furan ring, a five-membered aromatic heterocycle, serves as a platform for various functional groups, enhancing the compound's reactivity and bioavailability. The piperidine ring, a six-membered saturated heterocycle, introduces rigidity and stability to the molecule, while the benzyloxy group adds hydrophilic properties, facilitating interactions with biological systems.

Recent studies have highlighted the importance of CAS No 2639419-45-5 in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for drug delivery systems, leveraging its structural flexibility to design molecules with enhanced pharmacokinetic profiles. For instance, investigations into its role in targeted drug delivery have shown promising results, particularly in cancer therapy where precise delivery of chemotherapeutic agents is critical.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in this area have demonstrated that derivatives of 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid can exhibit desirable electronic characteristics, paving the way for innovative applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the furan ring via cyclization reactions and the subsequent attachment of the piperidine and benzyloxy groups through nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

From an environmental standpoint, the ecological impact of CAS No 2639419-45-5 has been a subject of interest. Studies have shown that under specific conditions, the compound can undergo biodegradation, reducing its persistence in natural ecosystems. This property is particularly important for applications where environmental safety is a priority, such as agricultural chemicals or biodegradable polymers.

In conclusion, CAS No 2639419-45-5, or 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.